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Compound of Interest

Compound Name: PF-04279405

Cat. No.: B1679680

In-Depth Technical Guide: PF-04279405

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04279405 is a potent, small-molecule glucokinase activator (GKA) that has been
investigated as a potential therapeutic agent for the management of type 2 diabetes mellitus.
Glucokinase (GK), also known as hexokinase IV, plays a pivotal role in glucose homeostasis by
acting as a glucose sensor in pancreatic [3-cells and hepatocytes. By allosterically activating
glucokinase, PF-04279405 enhances glucose-stimulated insulin secretion from pancreatic 3-
cells and increases hepatic glucose uptake and glycogen synthesis, thereby contributing to the
lowering of blood glucose levels. This document provides a comprehensive overview of the
chemical structure, physicochemical properties, mechanism of action, and relevant
experimental protocols for PF-04279405.

Chemical Structure and Identifiers

The chemical identity of PF-04279405 is defined by its unique structure and various chemical
identifiers.
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Identifier Value

4-[4-(azetidine-1-carbonyl)-3-
fluorophenoxy]-2,2-dimethyl-N-(1-methyl-1H-

IUPAC Name i
pyrazol-3-yl)-2,3-dihydro-1-benzofuran-6-
carboxamide

CAS Number 955881-01-3[1]

PubChem CID 24768019

Molecular Formula C25H25FN404[1]
CC1(C)Oc2cc(ccc2C1)C(=0O)Nclee(nnliC)clcec

SMILES

(c(F)c1)C(=O)N1cCcCC1

Chemical Structure:

Caption: 2D chemical structure of PF-04279405.

Physicochemical Properties
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The physicochemical properties of PF-04279405 are crucial for its pharmacokinetic and
pharmacodynamic profiles.

Property Value
Molecular Weight 464.49 g/mol [1]
XLogP3 3.2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 5

Topological Polar Surface Area (tPSA) 85.7 A2

Formal Charge 0

Complexity 693

Mechanism of Action and Signaling Pathway

PF-04279405 functions as a glucokinase activator. Glucokinase is a key enzyme in the glucose
metabolic pathway, catalyzing the phosphorylation of glucose to glucose-6-phosphate. This is
the rate-limiting step for glucose metabolism in pancreatic (3-cells and hepatocytes.

In pancreatic 3-cells, the activation of glucokinase by PF-04279405 leads to an increased rate
of glycolysis. This, in turn, elevates the intracellular ATP/ADP ratio, causing the closure of ATP-
sensitive potassium (KATP) channels. The resulting depolarization of the cell membrane opens
voltage-gated calcium channels, leading to an influx of Ca2+ ions. The rise in intracellular Ca2+
triggers the exocytosis of insulin-containing granules, thereby enhancing glucose-stimulated
insulin secretion.

In hepatocytes, the activation of glucokinase by PF-04279405 promotes the conversion of
glucose to glucose-6-phosphate. This enhances both hepatic glucose uptake from the
bloodstream and the subsequent conversion of glucose-6-phosphate into glycogen for storage.

The signaling pathway illustrating the mechanism of action of PF-04279405 is depicted below:
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Prepare Reagents:
- Assay Buffer
- Substrate Mix (Glucose, ATP, NADP+)
- Enzyme Mix (GK, G6PDH)
- PF-04279405 dilutions

'

Set up 96-well plate:
- Add Assay Buffer

- Add PF-04279405 or vehicle (DMSO)
- Add Substrate Mix

'

Gre-incubate plate at 37°C for 5-10 minuteg

'

Enitiate reaction by adding Enzyme Mi))

l

Measure fluorescence kinetically
(Ex: 340 nm, Em: 460 nm)
for 30-60 minutes at 37°C

'

Data Analysis:
- Calculate initial reaction rates (V0)
- Plot VO vs. PF-04279405 concentration
- Determine EC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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